Cas no 104639-39-6 (2,4(1H,3H)-Pyrimidinedione,1-(2-deoxy-b-D-threo-pentofuranosyl)-5-(methoxymethyl)-)

2,4(1H,3H)-Pyrimidinedione,1-(2-deoxy-b-D-threo-pentofuranosyl)-5-(methoxymethyl)- structure
104639-39-6 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,1-(2-deoxy-b-D-threo-pentofuranosyl)-5-(methoxymethyl)-
CAS No:104639-39-6
MF:C11H16N2O6
MW:272.254543304443
CID:158019
PubChem ID:128617
Update Time:2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-(2-deoxy-b-D-threo-pentofuranosyl)-5-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,1-(2-deoxy-b-D-threo-pentofuranosyl)-5-(methoxymethyl)-
    • 1-[(2S,4R,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(methoxymethyl)pyrimidine-2,4-dione
    • 5-methoxymethyl-1-(2'-deoxylyxofuranosyl)uracil
    • 1-(2-deoxy-alpha-D-threo-pentofuranosyl)-5-(methoxymethyl)pyrimidine-2,4(1H,3H)-dione
    • MMdLU
    • 5-Methoxymethyl-1-(2/'-deoxylyxofuranosyl)uracil
    • DTXSID70146626
    • 104639-39-6
    • Inchi: 1S/C11H16N2O6/c1-18-5-6-3-13(11(17)12-10(6)16)9-2-7(15)8(4-14)19-9/h3,7-9,14-15H,2,4-5H2,1H3,(H,12,16,17)/t7-,8-,9+/m1/s1
    • InChI Key: RSMISTTWWXJOOG-HLTSFMKQSA-N
    • SMILES: O1[C@H](CO)[C@@H](C[C@H]1N1C(NC(C(COC)=C1)=O)=O)O

Computed Properties

  • Exact Mass: 272.10083623g/mol
  • Monoisotopic Mass: 272.10083623g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 108Ų
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